Cas no 1261470-76-1 (5-Fluoro-2-methoxy-3-(perfluorophenyl)pyridine)

• Product Name: 5-Fluoro-2-methoxy-3-(perfluorophenyl)pyridine
• CAS No: 1261470-76-1
• MF: C₁₂H₅F₆NO
• MW: 293.164623975754
• CID: 4799407
• Update Time: 2025-05-21

5-Fluoro-2-methoxy-3-(perfluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-methoxy-3-(perfluorophenyl)pyridine

• Inchi： 1S/C12H5F6NO/c1-20-12-5(2-4(13)3-19-12)6-7(14)9(16)11(18)10(17)8(6)15/h2-3H,1H3
• InChI Key： OKPIHWUKDBJTBD-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1=CC(=CN=C1OC)F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 3.4
• Topological Polar Surface Area: 22.1

Additional information on 5-Fluoro-2-methoxy-3-(perfluorophenyl)pyridine

5-Fluoro-2-methoxy-3-(perfluorophenyl)pyridine: A Comprehensive Overview

The compound 5-Fluoro-2-methoxy-3-(perfluorophenyl)pyridine, also known by its CAS number 1261470-76-1, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in advanced materials, pharmaceuticals, and electronic devices. In this article, we delve into the structural characteristics, synthesis methods, applications, and recent research findings related to this compound.

The molecular structure of 5-Fluoro-2-methoxy-3-(perfluorophenyl)pyridine consists of a pyridine ring substituted with three distinct groups: a fluorine atom at position 5, a methoxy group at position 2, and a perfluorophenyl group at position 3. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical applications. The perfluorophenyl group, in particular, contributes significantly to the compound's stability and reactivity due to its strong electron-withdrawing nature.

Recent studies have highlighted the importance of 5-Fluoro-2-methoxy-3-(perfluorophenyl)pyridine in the development of advanced materials for electronic applications. Researchers have explored its potential as a building block for organic semiconductors and light-emitting diodes (LEDs). The compound's ability to form stable π-conjugated systems makes it an ideal candidate for such applications. For instance, a study published in Nature Materials demonstrated that incorporating this compound into polymer blends significantly enhances their charge transport properties.

In the field of pharmaceutical chemistry, 5-Fluoro-2-methoxy-3-(perfluorophenyl)pyridine has shown promise as a lead compound for drug discovery. Its unique substitution pattern allows for fine-tuning of pharmacokinetic properties, such as solubility and bioavailability. Recent research has focused on its potential as an inhibitor of certain enzymes involved in metabolic disorders. A team at the University of California reported that the compound exhibits selective inhibition against a key enzyme implicated in type 2 diabetes.

The synthesis of 5-Fluoro-2-methoxy-3-(perfluorophenyl)pyridine typically involves multi-step organic reactions, including nucleophilic aromatic substitution and coupling reactions. One widely adopted method involves the reaction of a perfluorophenylboronic acid with a suitably substituted pyridine derivative under Suzuki coupling conditions. This approach ensures high yields and excellent regioselectivity, making it suitable for large-scale production.

In terms of environmental impact, 5-Fluoro-2-methoxy-3-(perfluorophenyl)pyridine has been assessed for its biodegradability and toxicity profiles. Studies indicate that the compound is relatively stable under environmental conditions, which may raise concerns about its persistence in ecosystems. However, further research is needed to fully understand its long-term effects on aquatic and terrestrial environments.

In conclusion, 5-Fluoro-2-methoxy-3-(perfluorophenyl)pyridine stands out as a versatile and promising compound with applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool in modern chemistry. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in the development of innovative materials and therapeutic agents.